N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C24H28N4O4S/c1-31-19-8-6-18(7-9-19)27-10-12-28(13-11-27)21(22-5-2-14-32-22)17-26-24(30)23(29)25-16-20-4-3-15-33-20/h2-9,14-15,21H,10-13,16-17H2,1H3,(H,25,29)(H,26,30)
• InChI Key: RFYPBEAPBQCXEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(CNC(=O)C(=O)NCC3=CC=CS3)C4=CC=CO4
• Molecular Formula: C24H28N4O4S
• Molecular Weight: 468.6 g/mol

Description

N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C24H28N4O4S and its molecular weight is 468.57. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity in Organic Synthesis

N,N'-Bis(furan-2-ylmethyl)oxalamide derivatives, including compounds structurally related to N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide, have been found to enhance the catalytic activity in Cu-catalyzed coupling reactions. These reactions are crucial for the synthesis of various (hetero)aryl amines, which are important building blocks in pharmaceutical chemistry (Bhunia, Kumar, & Ma, 2017).

Antimicrobial and Antifungal Properties

Research on derivatives structurally similar to the compound has demonstrated significant antimicrobial and antifungal activities. This includes the design and synthesis of novel derivatives that target various microbial and fungal strains, suggesting potential applications in developing new antimicrobial and antifungal agents (Başoğlu et al., 2013).

Agricultural Applications

Compounds with structural similarities to N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide have shown promise in agricultural applications, particularly as fungicides. A series of novel furan/thiophene and piperazine-containing derivatives have been synthesized and tested for their fungicidal activity against several plant fungi, indicating potential use in protecting crops from fungal diseases (Wang et al., 2015).

Photovoltaic and Energy Applications

Studies have also explored the use of phenothiazine derivatives, including those with furan and thiophene linkers, in dye-sensitized solar cells. These investigations have shown how varying the conjugated linkers can significantly impact device performance, suggesting that modifications to the core structure of compounds like N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide could lead to improvements in solar energy conversion efficiency (Kim et al., 2011).